Cas no 89843-47-0 (1H-Benzimidazole, 6-nitro-)

1H-Benzimidazole, 6-nitro- structure
1H-Benzimidazole, 6-nitro- structure
Product Name:1H-Benzimidazole, 6-nitro-
CAS No:89843-47-0
MF:C7H5N3O2
MW:163.133500814438
CID:587339
Update Time:2024-01-30

1H-Benzimidazole, 6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 6-nitro-
    • Benzoimidazole-6-nitro
    • 1H-Benzimidazole,6-nitro-(9CI)
    • Inchi: 1S/C7H5N3O2/c11-10(12)5-1-2-6-7(3-5)9-4-8-6/h1-4H,(H,8,9)
    • InChI Key: XPAZGLFMMUODDK-UHFFFAOYSA-N
    • SMILES: C1NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
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